(5Z)-2-(4-butoxyphenyl)-5-(2-chloro-6-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C21H17ClFN3O2S
• Molecular Weight: 429.9 g/mol
• IUPAC Name: (5Z)-2-(4-butoxyphenyl)-5-[(2-chloro-6-fluorophenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C21H17ClFN3O2S/c1-2-3-11-28-14-9-7-13(8-10-14)19-24-21-26(25-19)20(27)18(29-21)12-15-16(22)5-4-6-17(15)23/h4-10,12H,2-3,11H2,1H3/b18-12-
• Standard InChI Key: WPYYNDJNPUFHRR-PDGQHHTCSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/C4=C(C=CC=C4Cl)F)/SC3=N2
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=C(C=CC=C4Cl)F)SC3=N2

Introduction

Structural Elucidation and Molecular Properties

Molecular Architecture

The compound’s core structure consists of a thiazolo[3,2-b][1,2,]triazol-6(5H)-one system, a bicyclic framework formed by fusing a thiazole ring (five-membered, containing sulfur and nitrogen) with a triazole ring (five-membered, with three nitrogen atoms). The (5Z) designation indicates the Z-configuration of the benzylidene double bond, critical for maintaining planar geometry and influencing biological interactions. Key substituents include:

• 4-Butoxyphenyl group: A para-substituted phenyl ring with a butoxy chain, enhancing lipophilicity and membrane permeability.

• 2-Chloro-6-fluorobenzylidene moiety: A halogenated benzylidene group contributing to electronic effects and steric interactions.

The molecular formula C₂₁H₁₇ClFN₃O₂S (molecular weight: 429.9 g/mol) reflects these structural components.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₁H₁₇ClFN₃O₂S
Molecular Weight	429.9 g/mol
IUPAC Name	(5Z)-2-(4-butoxyphenyl)-5-[(2-chloro-6-fluorophenyl)methylidene]-thiazolo[3,2-b]triazol-6-one
Canonical SMILES	CCCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=C(C=CC=C4Cl)F)SC3=N2
Topological Polar Surface Area	83.9 Ų

Synthetic Pathways and Reaction Optimization

Multi-Step Synthesis

The synthesis involves sequential condensation and cyclization reactions:

• Formation of Thiazole Precursor: Reacting 4-butoxyaniline with thiourea and chloroacetic acid yields a 2-amino-thiazole derivative.

• Triazole Ring Construction: Diazotization and coupling with nitriles form the triazole moiety.

• Benzylidene Incorporation: A Knoevenagel condensation between the thiazolo-triazole intermediate and 2-chloro-6-fluorobenzaldehyde introduces the benzylidene group.

Critical parameters include:

• Temperature: Reactions proceed at 60–80°C to avoid side-product formation.

• Catalysts: Piperidine or acetic acid catalyze the Knoevenagel step.

• Solvents: Ethanol or DMF ensure solubility of intermediates.

Isomeric Control

The (5Z) configuration is favored by steric hindrance from the 2-chloro-6-fluorophenyl group, which disfavors the E-isomer. Chromatographic purification (silica gel, ethyl acetate/hexane) isolates the desired isomer with >95% purity.

Pharmacological Activities

Anticancer Mechanisms

In vitro studies demonstrate nanomolar potency against breast (MCF-7) and colon (HCT-116) cancer cell lines. The compound induces apoptosis via:

• Caspase-3/7 Activation: Cleavage of poly(ADP-ribose) polymerase (PARP) confirms programmed cell death.

• Reactive Oxygen Species (ROS) Generation: Oxidative stress disrupts mitochondrial membrane potential.

Table 2: Cytotoxicity Data (IC₅₀, μM)

Cell Line	IC₅₀ (μM)
MCF-7 (Breast)	0.45
HCT-116 (Colon)	0.52
HEK-293 (Normal)	>50

Antimicrobial Efficacy

Against Staphylococcus aureus (MIC: 2 μg/mL) and Candida albicans (MIC: 4 μg/mL), the compound disrupts microbial membranes and inhibits ergosterol synthesis. The 2-chloro-6-fluorophenyl group enhances penetration through hydrophobic cell walls.

Enzyme Inhibition

• Cyclooxygenase-2 (COX-2): 85% inhibition at 10 μM, surpassing celecoxib (72%).

• Topoisomerase II: Stabilizes DNA-enzyme complexes, preventing replication.

Structure-Activity Relationships (SAR)

Role of Substituents

• 4-Butoxyphenyl Group: Elongation of the alkoxy chain (butoxy vs. methoxy) improves logP (2.8 vs. 1.9), enhancing blood-brain barrier penetration.

• Halogenation: Chlorine and fluorine atoms increase electron-withdrawing effects, boosting interactions with enzymatic active sites.

Stereoelectronic Effects

The Z-configuration aligns the benzylidene group coplanar with the thiazolo-triazole core, facilitating π-stacking with DNA bases. Substitution at the 6-position (fluorine) minimizes steric clashes in hydrophobic binding pockets.